Cas no 1804056-48-1 (4-Iodo-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 4-Iodo-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1804056-48-1
• MF: C₇H₄ClIN₂O₂S
• MW: 342.541331291199
• CID: 4824946
• Update Time: 2025-06-14

4-Iodo-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C7H4ClIN2O2S/c8-14(12,13)5-2-1-4-7(6(5)9)11-3-10-4/h1-3H,(H,10,11)
• InChI Key： VENIHTSXZJGEFJ-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC2=C1N=CN2)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• XLogP3: 2.2
• Topological Polar Surface Area: 71.2

Additional information on 4-Iodo-1H-benzimidazole-5-sulfonyl chloride

Recent Advances in the Application of 4-Iodo-1H-benzimidazole-5-sulfonyl chloride (CAS: 1804056-48-1) in Chemical Biology and Pharmaceutical Research

The compound 4-Iodo-1H-benzimidazole-5-sulfonyl chloride (CAS: 1804056-48-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

Recent studies have highlighted the role of 4-Iodo-1H-benzimidazole-5-sulfonyl chloride as a key intermediate in the synthesis of novel benzimidazole derivatives. These derivatives exhibit a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The presence of both iodo and sulfonyl chloride functional groups in the molecule allows for diverse chemical modifications, making it a valuable scaffold for medicinal chemistry.

One of the most notable applications of this compound is in the development of kinase inhibitors. Researchers have successfully utilized 4-Iodo-1H-benzimidazole-5-sulfonyl chloride to synthesize potent and selective inhibitors targeting specific kinases involved in cancer progression. The compound's ability to form stable covalent bonds with target proteins has been particularly advantageous in the design of irreversible inhibitors.

In addition to its role in kinase inhibitor development, recent studies have explored the use of 4-Iodo-1H-benzimidazole-5-sulfonyl chloride in the synthesis of fluorescent probes for biological imaging. The compound's unique chemical properties enable the incorporation of fluorophores, allowing for the visualization of cellular processes and protein interactions in real-time. This application has opened new avenues for studying disease mechanisms and drug-target interactions.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 4-Iodo-1H-benzimidazole-5-sulfonyl chloride. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, with some studies reporting successful scale-up procedures. These advancements are critical for ensuring the compound's availability for further research and development.

In conclusion, 4-Iodo-1H-benzimidazole-5-sulfonyl chloride (CAS: 1804056-48-1) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique reactivity and potential applications in drug discovery and biological imaging make it a compound of significant interest. Continued research and development efforts are expected to further expand its utility and impact in the field.